Cas no 2171713-16-7 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid
• CAS No: 2171713-16-7
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5859203
• PubChem ID: 165553524
• Update Time: 2025-06-09

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]phenyl}acetic acid
• EN300-1480545
• 2171713-16-7

• Inchi： 1S/C28H28N2O5/c1-2-7-25(27(33)29-19-14-12-18(13-15-19)16-26(31)32)30-28(34)35-17-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-15,24-25H,2,7,16-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： ZYAQFCYWXWPLTH-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC(CC(=O)O)=CC=1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid

Comprehensive Overview of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid (CAS No. 2171713-16-7)

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid (CAS No. 2171713-16-7) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound features a fluorenylmethoxycarbonyl (Fmoc) protecting group, a critical component in solid-phase peptide synthesis (SPPS). The presence of the Fmoc group ensures selective deprotection under mild conditions, making it indispensable for modern peptide chemistry. Researchers and pharmaceutical developers frequently search for Fmoc-protected amino acid derivatives like this compound to streamline drug discovery and biomaterial development.

The molecular structure of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid incorporates a phenylacetic acid moiety, which enhances its solubility and reactivity in organic solvents. This property is particularly valuable in peptide coupling reactions, where efficient conjugation is essential. Recent trends in bioconjugation and targeted drug delivery have amplified interest in such compounds, as they enable precise modifications of therapeutic peptides and proteins. The CAS No. 2171713-16-7 is often queried in databases by scientists exploring Fmoc-based protecting strategies or carboxylic acid activators.

In the context of green chemistry, this compound aligns with the growing demand for sustainable synthetic methodologies. Its compatibility with water-organic solvent mixtures reduces the need for hazardous reagents, addressing environmental concerns. Additionally, the rise of AI-driven drug design has spurred interest in high-purity building blocks like CAS No. 2171713-16-7, as computational models require reliable inputs for in silico simulations. Laboratories focusing on peptide therapeutics or biomaterials engineering frequently prioritize such compounds for their reproducibility and scalability.

The versatility of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid extends to diagnostic applications, where its fluorescent properties (derived from the Fmoc group) facilitate tracking in biological systems. This attribute is pivotal for molecular imaging and proteomics research, areas experiencing exponential growth due to advancements in high-throughput screening. As the pharmaceutical industry shifts toward personalized medicine, the demand for tailored peptide-based therapeutics continues to rise, further underscoring the relevance of this compound.

Quality control and storage of CAS No. 2171713-16-7 are critical considerations. The compound should be stored under inert conditions to prevent degradation of the Fmoc group, a common query among first-time users. Analytical techniques like HPLC and mass spectrometry are routinely employed to verify purity, ensuring compliance with Good Manufacturing Practices (GMP). These protocols are especially pertinent for researchers investigating peptide vaccines or bioactive scaffolds, where impurity profiles can significantly impact outcomes.

In summary, 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid (CAS No. 2171713-16-7) represents a cornerstone in peptide science, bridging gaps between organic synthesis, drug development, and biotechnology. Its multifaceted applications—from protecting group chemistry to fluorescence labeling—make it a staple in cutting-edge research. As interdisciplinary fields converge, this compound will likely remain at the forefront of innovations in life sciences and material engineering.